6-Ethyloctahydropyrrolo[3,4-B]pyridine

• IUPAC Name: 6-ethyl-1,2,3,4,4a,5,7,7a-octahydropyrrolo[3,4-b]pyridine
• InChI: InChI=1S/C9H18N2/c1-2-11-6-8-4-3-5-10-9(8)7-11/h8-10H,2-7H2,1H3
• InChI Key: FZQMPENIEFPXAB-UHFFFAOYSA-N
• Canonical SMILES: CCN1CC2CCCNC2C1
• Molecular Formula: C9H18N2
• DSSTOX Substance ID: DTXSID90712322
• Molecular Weight: 154.25 g/mol
• CAS RN: 1141669-88-6

Description

6-Ethyloctahydropyrrolo[3,4-B]pyridine, also known as ethylpyrrolidinopyridine (EPP), is a heterocyclic compound. It is a part of the pyridine family, which is a simple six-membered heterocyclic scaffold found in various natural products, drug molecules, vitamins, and materials.

Synthesis Analysis

The synthesis of pyridine derivatives, including 6-Ethyloctahydropyrrolo[3,4-B]pyridine, often involves various organic reactions. For instance, the condensation of 5-aminopyrazole with various bielectrophilic moieties results in the formation of pyrazoloazines. Another study reports a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines.

Molecular Structure Analysis

The molecular structure of 6-Ethyloctahydropyrrolo[3,4-B]pyridine is a part of the pyridine family, which can present two isomeric structures: 1H-pyrazolo[3,4-b]pyridines and 2H-pyrazolo[3,4-b]pyridines. These compounds present up to five diversity centers that allow a wide range of possible combinations of substituents capable of addressing different biological activities.

Chemical Reactions Analysis

Pyrazolo[3,4-b]pyridines, including 6-Ethyloctahydropyrrolo[3,4-B]pyridine, have been described in more than 5500 references (2400 patents) up to date. They have been designed as potential anticancer agents and have been screened for their antitumor activity in vitro.

Scientific Research Applications

Synthesis Techniques and Applications Research on compounds related to 6-Ethyloctahydropyrrolo[3,4-b]pyridine has demonstrated their utility in various synthetic and application-oriented studies. For instance, the phosphine-catalyzed [4 + 2] annulation technique allows the synthesis of highly functionalized tetrahydropyridines, showing the versatility of pyridine derivatives in organic synthesis (Zhu, Lan, & Kwon, 2003). Furthermore, 6,7-Dihydro-5H-cyclopenta[b] Pyridine has been identified for its roles in pharmaceuticals, bactericides, and antimicrobials, highlighting the compound's potential in drug development and other applications (Fu Chun, 2007).

Anticancer Agents Development The exploration of imidazo[4,5-c]pyridines and imidazo[4,5-b]pyridines for anticancer applications reveals the potential of these compounds as mitotic inhibitors with significant antitumor activity (Temple, Rose, Comber, & Rener, 1987). This research area is crucial for developing new therapeutic agents.

Optoelectronic and Material Science Applications Studies on the electronic, linear, and nonlinear optical properties of thiopyrimidine derivatives show the significance of pyridine rings in nonlinear optics (NLO) fields, suggesting their utility in developing materials for optoelectronic applications (Hussain et al., 2020). Similarly, the synthesis of novel polyimides derived from pyridine-containing monomers demonstrates the material's exceptional thermal stability and potential in high-performance applications (Zhang et al., 2005).

Chemodivergent Synthesis Research on chemodivergent, one-pot, multi-component synthesis under solvent- and catalyst-free conditions provides insights into efficient methods for creating libraries of polysubstituted pyrroles and tetrahydropyridines, emphasizing the adaptability of these compounds in synthetic chemistry (Dhinakaran, Padmini, & Bhuvanesh, 2016).

Aldosterone Synthase Inhibitors The development of heteroaryl substituted tetrahydropyrrolo[3,2,1-ij]quinolin-4-one derivatives as aldosterone synthase inhibitors showcases the therapeutic potential of pyridine derivatives in treating hyperaldosteronism and related conditions, highlighting the importance of structural modifications for enhanced potency and selectivity (Lucas et al., 2011).

Future Directions

The development of a robust synthetic route enabling the incorporation of sulfone and phosphonate moieties on the pyridine scaffold is highly needed in medicinal and agricultural chemistry. The synthetic methods and biological activities of pyrrolopyrazine derivatives will certainly help medicinal chemistry researchers design and synthesize new leads to treat various diseases.

Synthesis routes and methods

Procedure details

To a solution of 6-ethyl-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine (2.00 g) in glycol monomethyl ether was added a catalytic amount of 10% Pd/C. The suspension was heated to 70° C. and stirred for 6 h under H2 (2 MPa), then cooled to rt, and poured into 100 mL of water. The mixture was extracted with CH2Cl2 (50 mL×3). The combined organic phases were dried over anhydrous Na2SO4 and filtered. The filtrate was concentrated in vacuo to give the title compound as yellow oil (1.50 g, 70.00%). The crude product was used for the next step without further purification. The compound was characterized by the following spectroscopic data: MS (ESI, pos. ion) m/z: 155.0 (M+1).